Cas no 1083424-34-3 (5-Ethyl-1,2,4-oxadiazole-3-carbaldehyde)

• Product Name: 5-Ethyl-1,2,4-oxadiazole-3-carbaldehyde
• CAS No: 1083424-34-3
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 2107775
• Update Time: 2023-08-03

5-Ethyl-1,2,4-oxadiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1,2,4-oxadiazole-3-carbaldehyde
• 5-Ethyl-1,2,4-oxadiazole-3-carbaldehyde

• Inchi： 1S/C5H6N2O2/c1-2-5-6-4(3-8)7-9-5/h3H,2H2,1H3
• InChI Key： UDGYIVSWQVICHK-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Topological Polar Surface Area: 56